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This in-depth technical guide provides a comprehensive overview of the natural and
anthropogenic sources of Krypton-85 (8°Kr), a radioactive noble gas of significant interest in
environmental monitoring and nuclear safeguards. The document details the quantitative
contributions of these sources to the global inventory and presents the state-of-the-art
experimental protocols for its precise measurement.

Sources of Krypton-85: A Quantitative Overview

Krypton-85 is a radioactive isotope of krypton with a half-life of 10.76 years.[1] It is present in
the Earth's atmosphere in trace amounts, originating from both natural and human activities.
While natural sources contribute to a baseline level, anthropogenic activities, particularly
related to the nuclear fuel cycle, are the dominant contributors to the current atmospheric
inventory.

Natural Production

The primary natural source of 85Kr is the interaction of cosmic rays with stable Krypton-84
(84Kr) in the atmosphere.[2] This process, known as cosmic ray spallation, maintains a
relatively constant and small equilibrium inventory of 85Kr in the atmosphere. Minute quantities
of 85Kr are also produced through the spontaneous fission of uranium and other actinides
present in the Earth's crust.[3][4]
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Anthropogenic Production

Human activities are the most significant source of atmospheric 85Kr. The vast majority of
anthropogenic 8Kr is a byproduct of nuclear fission in nuclear reactors.[5]

The primary anthropogenic sources include:

Nuclear Fuel Reprocessing: This is the single largest contributor to the global 8Kr inventory.
[6] During the reprocessing of spent nuclear fuel to recover uranium and plutonium, the
gaseous &Kr, which is contained within the fuel rods, is released into the atmosphere.[1][6]

» Nuclear Weapons Testing: Atmospheric nuclear weapons tests conducted between 1945 and
1962 released significant quantities of 8Kr.[3][7]

e Nuclear Power Plant Operations: While most 85Kr is contained within the fuel elements, a
small fraction can be released during the normal operation of nuclear power plants.[1]

¢ Nuclear Accidents: Accidents at nuclear facilities, such as those at Three Mile Island,
Chernobyl, and Fukushima Daiichi, have also resulted in the release of 8Kr into the
atmosphere.

The atmospheric concentration of 8Kr has shown a steady increase since the mid-20th
century, directly correlating with the expansion of nuclear activities.[2]

Data Presentation: Quantitative Comparison of
Krypton-85 Sources

The following tables summarize the quantitative data on the production and atmospheric
inventory of Krypton-85 from various sources.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.researchgate.net/publication/260071219_A_New_Method_of_Measuring_81Kr_and_85Kr_Abundances_in_Environmental_Samples
https://nucleus.iaea.org/sites/nuclear-instrumentation/Shared%20Documents/Liquid%20Scintillation%20Counters/Theory%20of%20Liquid%20Scintillation%20Counters.pdf
https://www.researchgate.net/publication/313857407_Rapid_processing_of_85KrKr_ratios_using_Atom_Trap_Trace_Analysis
https://nucleus.iaea.org/sites/nuclear-instrumentation/Shared%20Documents/Liquid%20Scintillation%20Counters/Theory%20of%20Liquid%20Scintillation%20Counters.pdf
https://research.manchester.ac.uk/en/publications/resonance-ionisation-mass-spectrometry-of-krypton-and-its-applica/
https://www.nist.gov/publications/detection-and-quantification-capabilities-85kr-nist-low-level-gas-counting-system
https://www.researchgate.net/publication/313857407_Rapid_processing_of_85KrKr_ratios_using_Atom_Trap_Trace_Analysis
https://pubmed.ncbi.nlm.nih.gov/7710893/
https://www.benchchem.com/product/b077114?utm_src=pdf-body
https://www.benchchem.com/product/b077114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Source Category Specific Source

Estimated
o Reference
Contribution

Cosmic Ray
Natural ] )
Interaction with 84Kr

~0.09 PBq

R [8]
(equilibrium inventory)

Spontaneous Fission ) .
) o Minute quantities
of Uranium/Actinides

[3]4]

) Nuclear Fuel
Anthropogenic )
Reprocessing

Dominant source,
cumulative release of [8]
~10,600 PBq by 2000

Atmospheric Nuclear
111 - 185 PBq
Weapons Tests

[8]

Nuclear Power Plant ) )
) Minor contributor
Operations

[1]

Three Mile Island

) ~1.6 PBq [8]
Accident (1979)
Chernobyl Accident
~35 PBq [8]
(1986)
Fukushima Daiichi
44 - 84 PBq [8]

Accident (2011)

Table 1. Estimated Contributions of Natural and Anthropogenic Sources to Krypton-85

Inventory. (PBq = Petabecquerel)

Year Estimated Atmospheric Inventory (PBq)
1973 1961
2000 4800
2009 5500

Table 2: Historical Growth of the Anthropogenic Krypton-85 Atmospheric Inventory.[8]
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Experimental Protocols for Krypton-85
Measurement

The accurate measurement of 85Kr is crucial for environmental monitoring, nuclear safeguards,
and geoscientific research. Several sophisticated techniques are employed for its detection and
quantification.

Sample Collection and Preparation

Due to the low concentration of 8Kr in environmental samples (air and water), a pre-
concentration step is typically required.

e Air Sampling: Large volumes of air are processed to extract krypton. This can be achieved
through cryogenic distillation, where air is liquefied and krypton is separated based on its
boiling point, or by adsorption onto activated charcoal at low temperatures.[9]

o Water Sampling: For groundwater analysis, dissolved gases are extracted from large
volumes of water.

The extracted krypton gas is then purified to remove other gases that could interfere with the
measurement.

Liquid Scintillation Counting (LSC)

Liquid Scintillation Counting is a widely used technique for the detection of beta-emitting
radionuclides like 8>Kr.

Methodology:

o Sample Preparation: The purified krypton gas sample is dissolved in a liquid scintillation
cocktail. This cocktail contains a solvent, an emulsifier, and a fluor (a scintillating agent).

 Scintillation Process: The beta particles emitted by the decay of 85Kr transfer their energy to
the solvent molecules in the cocktail. These excited solvent molecules then transfer the
energy to the fluor molecules.
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o Light Emission: The excited fluor molecules release the absorbed energy in the form of light
photons (scintillations).

o Detection: The emitted photons are detected by photomultiplier tubes (PMTs) within the liquid
scintillation counter. The instrument records the number of light pulses, which is proportional
to the activity of 8Kr in the sample.

o Data Analysis: The counts per minute (CPM) are converted to disintegrations per minute
(DPM) to determine the absolute activity of 8>Kr, taking into account the counting efficiency.

Accelerator Mass Spectrometry (AMS)

Accelerator Mass Spectrometry is an ultra-sensitive technique capable of detecting extremely
low concentrations of long-lived radionuclides.

Methodology:
e lon Source: The krypton sample is introduced into an ion source, where it is ionized.

o Acceleration: The resulting ions are accelerated to high energies by a particle accelerator
(typically a tandem accelerator).

e Mass Analysis: The high-energy ions are then passed through a series of magnetic and
electric fields, which separate them based on their mass-to-charge ratio. This allows for the
specific selection of 85Kr ions.

Detection: The separated 8>Kr ions are counted individually using a particle detector.

AMS offers exceptional sensitivity and can measure 8Kr in very small samples.

Resonance lonization Spectroscopy (RIS) and Atom
Trap Trace Analysis (ATTA)

Resonance lonization Spectroscopy is a highly selective and sensitive laser-based technique.
Atom Trap Trace Analysis is an advanced application of RIS.

Methodology:
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e Selective Excitation: A tunable laser is used to selectively excite 85Kr atoms to a higher
energy state. The laser wavelength is precisely tuned to a specific electronic transition of
85Kr, ensuring that other isotopes or elements are not excited.

e |lonization: A second laser is then used to ionize the excited 8°Kr atoms.

e Mass Spectrometry: The resulting ions are then guided into a mass spectrometer for further
separation and detection.

ATTA enhances this process by using a combination of laser light and magnetic fields to trap
and count individual 8>Kr atoms, providing extremely high sensitivity.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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